Cas no 1041059-16-8 (2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid)

2-(2,4-Dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid is a thiazolidine-based carboxylic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a thiazolidine ring fused with a carboxylic acid group, enhancing its reactivity and versatility as an intermediate. The presence of the 2,4-dimethylphenyl substituent contributes to its stability and influences its steric and electronic properties. This compound may serve as a precursor for bioactive molecules, particularly in the development of antimicrobial or anti-inflammatory agents. Its well-defined molecular framework allows for precise modifications, making it valuable in medicinal chemistry research. The product is typically characterized by high purity and consistent performance in synthetic applications.
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid structure
1041059-16-8 structure
Product Name:2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
CAS No:1041059-16-8
MF:C12H15NO2S
MW:237.31800198555
CID:4569256
Update Time:2025-06-13

2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
    • Inchi: 1S/C12H15NO2S/c1-7-3-4-9(8(2)5-7)11-13-10(6-16-11)12(14)15/h3-5,10-11,13H,6H2,1-2H3,(H,14,15)
    • InChI Key: WTDGOGLHWOAHSL-UHFFFAOYSA-N
    • SMILES: S1CC(C(O)=O)NC1C1=CC=C(C)C=C1C

2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid Security Information

2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B417758-25mg
2-(2,4-Dimethylphenyl)-1,3-thiazolidine-4-carboxylic Acid
1041059-16-8
25mg
$ 50.00 2022-06-07
TRC
B417758-50mg
2-(2,4-Dimethylphenyl)-1,3-thiazolidine-4-carboxylic Acid
1041059-16-8
50mg
$ 70.00 2022-06-07
TRC
B417758-250mg
2-(2,4-Dimethylphenyl)-1,3-thiazolidine-4-carboxylic Acid
1041059-16-8
250mg
$ 275.00 2022-06-07
Chemenu
CM472674-250mg
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95%+
250mg
$162 2023-03-04
Chemenu
CM472674-500mg
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95%+
500mg
$282 2023-03-04
Chemenu
CM472674-1g
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95%+
1g
$403 2023-03-04
Enamine
EN300-68207-0.05g
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95.0%
0.05g
$53.0 2025-02-20
Enamine
EN300-68207-0.1g
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95.0%
0.1g
$83.0 2025-02-20
Enamine
EN300-68207-0.25g
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95.0%
0.25g
$116.0 2025-02-20
Enamine
EN300-68207-0.5g
2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid
1041059-16-8 95.0%
0.5g
$218.0 2025-02-20

Additional information on 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid

Research Briefing on 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1041059-16-8)

In recent years, the compound 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1041059-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolidine derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural and functional properties. The compound's molecular framework, featuring a thiazolidine ring and a carboxylic acid moiety, makes it a versatile candidate for drug development and biochemical studies.

Recent studies have focused on elucidating the pharmacological properties of 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid. One of the key findings is its role as a potential modulator of enzymatic activity. Researchers have investigated its interaction with specific enzymes involved in metabolic pathways, suggesting its utility in targeting diseases such as diabetes and neurodegenerative disorders. The compound's ability to influence enzyme kinetics has been demonstrated in vitro, with further in vivo studies currently underway to validate these findings.

Another area of interest is the compound's application in antimicrobial research. Preliminary data indicate that 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid exhibits inhibitory effects against certain bacterial strains, including antibiotic-resistant variants. This has sparked interest in its potential as a lead compound for developing new antimicrobial agents. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although detailed studies are required to fully understand the underlying processes.

In addition to its therapeutic potential, the synthetic pathways for 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid have been optimized to improve yield and purity. Recent advancements in synthetic chemistry have enabled the production of this compound on a larger scale, facilitating further preclinical and clinical investigations. These developments are crucial for transitioning from laboratory research to potential pharmaceutical applications.

Despite the promising results, challenges remain in the development of 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1041059-16-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable candidate for further exploration. Continued research efforts will be pivotal in unlocking its full therapeutic potential and addressing the existing challenges in its development.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd